N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H10ClFN2O3/c17-12-7-10(3-6-13(12)18)19-16(22)14-8-15(23-20-14)9-1-4-11(21)5-2-9/h1-8,21H,(H,19,22)
• InChI Key: UXTCFURFYIURSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NO2)C(=O)NC3=CC(=C(C=C3)F)Cl)O
• Molecular Formula: C16H10ClFN2O3
• Molecular Weight: 332.71 g/mol

Description

N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide, also known as CFTRinh-172, is a small molecule inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) protein. CFTR is a chloride ion channel that is responsible for regulating the movement of salt and water in and out of cells. Mutations in the CFTR gene lead to the development of cystic fibrosis, a life-threatening genetic disease that affects the lungs, pancreas, and other organs. CFTRinh-172 has been studied extensively as a potential therapeutic agent for cystic fibrosis and other diseases.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide inhibits CFTR by binding to a specific site on the protein known as the regulatory domain. This prevents the channel from opening and allows for the accumulation of chloride ions inside the cell. The exact mechanism by which N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide binds to CFTR is still being studied, but it is thought to involve interactions with specific amino acid residues in the protein.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide has been shown to have a number of biochemical and physiological effects. In addition to inhibiting CFTR-mediated chloride transport, it has been shown to reduce the secretion of mucus in airway epithelial cells and to decrease the activity of the sodium-potassium pump in pancreatic cells. N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide has also been shown to reduce inflammation and improve lung function in animal models of cystic fibrosis.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide is a useful tool for studying the function of CFTR and its role in disease. Its ability to inhibit CFTR-mediated chloride transport allows researchers to study the effects of CFTR mutations and to screen for potential therapeutic compounds. However, it is important to note that N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide is not a specific inhibitor of CFTR and can also inhibit other ion channels and transporters. This can lead to off-target effects and limit its usefulness in certain experiments.

Future Directions

There are many potential future directions for research on N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide. One area of focus is the development of more specific inhibitors of CFTR that can target specific mutations or subtypes of the protein. Another area of interest is the use of N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide in combination with other therapeutic agents to improve the efficacy of cystic fibrosis treatments. Additionally, N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide may have potential applications in other diseases where ion channel dysfunction plays a role, such as hypertension and epilepsy.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide has been used extensively in scientific research to study the function of CFTR and its role in disease. It has been shown to inhibit CFTR-mediated chloride transport in various cell types, including airway epithelial cells, pancreatic cells, and sweat gland cells. N-(3-chloro-4-fluorophenyl)-5-(4-hydroxyphenyl)-3-isoxazolecarboxamide has also been used to study the effects of CFTR mutations on protein function and to screen for potential therapeutic compounds.